2-(4-hydroxypiperidin-1-yl)-N-(4-methylphenyl)acetamide

• IUPAC Name: 2-(4-hydroxypiperidin-1-yl)-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C14H20N2O2/c1-11-2-4-12(5-3-11)15-14(18)10-16-8-6-13(17)7-9-16/h2-5,13,17H,6-10H2,1H3,(H,15,18)
• InChI Key: NGRWGOLDRJXGOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2CCC(CC2)O
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

2-(4-hydroxypiperidin-1-yl)-N-(4-methylphenyl)acetamide, also known as HPPA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. HPPA belongs to the class of compounds known as piperidines and has a molecular weight of 268.35 g/mol. In

Mechanism of Action

2-(4-hydroxypiperidin-1-yl)-N-(4-methylphenyl)acetamide acts as a positive allosteric modulator of the NMDA receptor by binding to a specific site on the receptor. This binding enhances the activity of the receptor, leading to increased synaptic plasticity and improved learning and memory processes.
Biochemical and Physiological Effects
2-(4-hydroxypiperidin-1-yl)-N-(4-methylphenyl)acetamide has been shown to improve cognitive function in animal models, as well as reduce pain and inflammation. 2-(4-hydroxypiperidin-1-yl)-N-(4-methylphenyl)acetamide has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and excitotoxicity.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-hydroxypiperidin-1-yl)-N-(4-methylphenyl)acetamide in lab experiments is its specificity for the NMDA receptor, which allows for targeted modulation of this receptor. However, 2-(4-hydroxypiperidin-1-yl)-N-(4-methylphenyl)acetamide's low solubility in water can make it difficult to work with in some experimental settings.

Future Directions

There are several potential future directions for research on 2-(4-hydroxypiperidin-1-yl)-N-(4-methylphenyl)acetamide. One area of interest is the development of 2-(4-hydroxypiperidin-1-yl)-N-(4-methylphenyl)acetamide derivatives with improved solubility and bioavailability. Another area of interest is the exploration of 2-(4-hydroxypiperidin-1-yl)-N-(4-methylphenyl)acetamide's potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 2-(4-hydroxypiperidin-1-yl)-N-(4-methylphenyl)acetamide, as well as its potential side effects and toxicity.

Synthesis Methods

The synthesis of 2-(4-hydroxypiperidin-1-yl)-N-(4-methylphenyl)acetamide involves the reaction of 4-methylphenylacetic acid with N-(tert-butoxycarbonyl)-4-piperidone in the presence of sodium hydride and iodine. This reaction yields 2-(4-hydroxypiperidin-1-yl)-N-(4-methylphenyl)acetamide as the final product. The purity of 2-(4-hydroxypiperidin-1-yl)-N-(4-methylphenyl)acetamide can be further enhanced through recrystallization.

Scientific Research Applications

2-(4-hydroxypiperidin-1-yl)-N-(4-methylphenyl)acetamide has been studied for its potential therapeutic applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 2-(4-hydroxypiperidin-1-yl)-N-(4-methylphenyl)acetamide has been shown to modulate the activity of the N-methyl-D-aspartate (NMDA) receptor, a key player in synaptic plasticity and learning and memory processes. 2-(4-hydroxypiperidin-1-yl)-N-(4-methylphenyl)acetamide has also been studied for its potential use as an analgesic and anti-inflammatory agent.